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Compound of Interest

Compound Name: Type A Allatostatin |

Cat. No.: B8262161

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the key methodologies used to
investigate the pharmacology of Allatostatin | (AstA) receptors, a family of G protein-coupled
receptors (GPCRS) crucial in regulating various physiological processes in invertebrates, such
as feeding, sleep, and gut motility.[1] The protocols outlined below are designed to guide
researchers in setting up and executing experiments to characterize the binding, signaling, and
functional responses of these receptors.

Overview of Allatostatin | Receptor Signaling

Allatostatin | receptors, such as DAR-1 and DAR-2 in Drosophila melanogaster, are
homologous to mammalian somatostatin, galanin, and opioid receptors.[1][2] They primarily
couple to inhibitory G proteins of the Gi/Go family.[3] Upon activation by AstA peptides, these
receptors initiate a signaling cascade that typically involves the inhibition of adenylyl cyclase,
leading to a decrease in intracellular cyclic AMP (CAMP) levels, and the activation of G protein-
gated inwardly rectifying potassium (GIRK) channels through the release of GBy subunits.[3]
This results in hyperpolarization of the cell membrane and a reduction in neuronal excitability.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document. BenchChem. [Application Notes and Protocols for Studying
Allatostatin | Receptor Pharmacology]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8262161#methods-for-studying-allatostatin-i-
receptor-pharmacology]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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